Cas no 1449477-39-7 (Propanoic acid, 2,2-dimethyl-, 1,1',1''-[5-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-1,2,3-benzenetriyl] ester)
1449477-39-7 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 1,1',1''-[5-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-1,2,3-benzenetriyl] ester
CAS No:1449477-39-7
MF:C30H38O10
MW:558.616730213165
CID:5616172
Update Time:2023-09-05
Propanoic acid, 2,2-dimethyl-, 1,1',1''-[5-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-1,2,3-benzenetriyl] ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2,2-dimethyl-, 1,1',1''-[5-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-1,2,3-benzenetriyl] ester
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- Inchi: 1S/C30H38O10/c1-28(2,3)25(34)38-21-10-15(23-19(33)14-17-18(32)12-16(31)13-20(17)37-23)11-22(39-26(35)29(4,5)6)24(21)40-27(36)30(7,8)9/h10-13,19,23,31-33H,14H2,1-9H3/t19-,23-/m1/s1
- InChI Key: FUSPXHOMTLDYPD-AUSIDOKSSA-N
- SMILES: C1(OC(=O)C(C)(C)C)=CC([C@H]2OC3=CC(O)=CC(O)=C3C[C@H]2O)=CC(OC(=O)C(C)(C)C)=C1OC(=O)C(C)(C)C
Experimental Properties
- Density: 1.249±0.06 g/cm3(Predicted)
- Boiling Point: 695.1±55.0 °C(Predicted)
- pka: 9.59±0.60(Predicted)
Propanoic acid, 2,2-dimethyl-, 1,1',1''-[5-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-1,2,3-benzenetriyl] ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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